Cas no 13889-98-0 (1-(piperazin-1-yl)ethan-1-one)

• Product Name: 1-(piperazin-1-yl)ethan-1-one
• CAS No: 13889-98-0
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD00058676
• CID: 49531
• PubChem ID: 83795
• Update Time: 2025-04-18

1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetylpiperazine
• 1-(Piperazin-1-yl)ethanone
• 1-piperazin-1-ylethanone
• N-Acetylpiperazine
• Piperazine,1-acetyl- (6CI,7CI,8CI,9CI)
• 1-(Piperazinyl)ethanone
• 4-Acetylpiperazine
• N-Acetylpiperazin
• NSC 39649
• AKOS BB-5737
• acetylpiperazine
• N-aetylpiperazine
• N-ACETY PIPERAZINE
• n-acetyl ptperazine
• 1-Piperazinoethanone
• N-Acetylpiperazine97%
• N-Acetylpiperazine,99%
• 1-(piperazin-1-yl)ethan-1-one
• Piperazine, 1-acetyl-
• 1-piperazin-1-yl-ethanone
• Ethanone, 1-(1-piperazinyl)-
• 1-(piperazin-1-yl)ethanon
• n-acetyl piperazine
• acetyl-piperazine
• acetyl piperazine
• N-acetylpiperizine
• 1-acetylpiperzine
• 1-acetylpiperazin
• 1-acetylpyperazine
• 1-acetylpiperizine
• 4-acetylpiperizine
• NSC39649
• N-acetyl-piperaz
• N-acetyl-piperazine
• LF-0557
• 1-acetyl-piperazine
• SY003405
• SCHEMBL2968346
• DTXSID80160833
• Z104473886
• 1-Acetylpiperazine;N-Acetylpiperazine
• UNII-A64RRE6QT5
• PKDPUENCROCRCH-UHFFFAOYSA-
• 1-N-acetylpiperazine
• F2190-0499
• CHEBI:194598
• AM20080291
• InChI=1/C6H12N2O/c1-6(9)8-4-2-7-3-5-8/h7H,2-5H2,1H3
• PB47868
• 1-Acetylpiperazine, purum, >=98.0% (GC)
• SR-01000944788
• CS-W007382
• 1-(1-piperazinyl)-1-ethanone
• (piperazin-1-yl)ethanone
• 1-acetyl piperazine
• BCP05244
• 1-Acetylpiperazine, 99%
• SCHEMBL5433
• AKOS000118862
• NS00024495
• W-108225
• 1-(1-piperazinyl)ethanone
• CHEMBL2448844
• N-Acetylpiperazine-d4
• EN300-19451
• 13889-98-0
• A807456
• SR-01000944788-1
• NSC-39649
• 4-acetyl-piperazine
• MFCD00058676
• PKDPUENCROCRCH-UHFFFAOYSA-N
• 1-Acetylpiperazine N-Acetylpiperazine
• FT-0629850
• 1 -acetylpiperazine
• EINECS 237-659-0
• A64RRE6QT5
• STK801513
• 4-Acetylpiperazine; 1-(Piperazinyl)ethanone; 1-(Piperazine-1-yl)ethan-1-one; 1-(Piperazin-1-yl)ethanone; 1-(1-Piperazinyl)ethanone;
• A1399
• DB-016172

• MDL： MFCD00058676
• Inchi： 1S/C6H12N2O/c1-6(9)8-4-2-7-3-5-8/h7H,2-5H2,1H3
• InChI Key： PKDPUENCROCRCH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCNCC1
• BRN： 112220

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Powder
• Density: 1.0754 (rough estimate)
• Melting Point: 31-34 °C (lit.)
• Boiling Point: 127-130℃/8mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4880 (estimate)
• Solubility: methanol: soluble1g/10 mL, clear, colorless to faintly greenish-yellow
• Water Partition Coefficient: Soluble in water 210 g/L (20°C).
• PSA: 32.34000
• LogP: -0.29520
• Sensitiveness: Hygroscopic
• Solubility: Not determined

1-(piperazin-1-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines